Cas no 41977-03-1 (Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid)

• Product Name: Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid
• CAS No: 41977-03-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 927607
• PubChem ID: 296846
• Update Time: 2025-07-22

Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid
• bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
• (+-)-Bicyclo[2.2.2]oct-5-en-2endo-carbonsaeure
• (+-)-bicyclo[2.2.2]oct-5-ene-2endo-carboxylic acid
• (2-endo)-bicyclo< 2.2.2> oct-5-ene-2-carboxylic acid
• AGN-PC-005B8S
• BICYCLO[2.2.2]OCT-2-ENE-7-CARBOXYLIC ACID
• bicyclo< 2.2.2> oct-5-ene-endo-2-carboxylic acid
• bicyclo< 2.2.2> octa-5-ene-2-endo-carboxylic acid
• CTK1D8348
• endo-Bicyclo< 2,2,2> oct-5-en-2-carbonsaeure
• HMS1432L10
• Maybridge3_000604
• SureCN5833342
• PS-19675
• CS-0310266
• MFCD00218743
• IDI1_011991
• EN300-206588
• F78304
• 40610-12-6
• DTXSID40304796
• NSC167361
• Bicyclo[2.2.2]oct-5-ene-2-carboxylicacid
• SY323690
• 41977-03-1
• NSC-167361
• SCHEMBL5833342

• Inchi： 1S/C9H12O2/c10-9(11)8-5-6-1-3-7(8)4-2-6/h1,3,6-8H,2,4-5H2,(H,10,11)
• InChI Key： RZQRFJYKWMUYLB-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC1CC2)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid

Comprehensive Overview of Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid (CAS No. 41977-03-1)

Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid (CAS No. 41977-03-1) is a specialized bicyclic organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and material science. Its unique bicyclo[2.2.2]octene framework, combined with a carboxylic acid functional group, makes it a versatile intermediate for constructing complex molecular architectures. Researchers often explore its applications in asymmetric synthesis, catalysis, and drug discovery, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The structural features of Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid contribute to its reactivity and utility in organic transformations. The strained ring system of the bicyclo[2.2.2]octene moiety introduces unique steric and electronic properties, which are leveraged in Diels-Alder reactions and cycloadditions. These reactions are pivotal in the synthesis of natural products and bioactive molecules, addressing current trends in green chemistry and atom economy. Additionally, the carboxylic acid group enables further derivatization, such as esterification or amidation, expanding its applicability in peptide mimetics and polymer chemistry.

In recent years, the compound has been studied for its potential role in supramolecular chemistry and nanotechnology. Its rigid backbone makes it an ideal candidate for designing molecular cages and host-guest systems, which are critical in sensor development and drug delivery. These applications resonate with the increasing interest in smart materials and precision medicine, topics frequently searched in academic and industrial databases. Furthermore, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both of which are essential for modern drug discovery pipelines.

From a commercial perspective, Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid is often sourced for custom synthesis and research-scale projects. Suppliers and manufacturers highlight its purity and reproducibility, which are crucial for structure-activity relationship (SAR) studies. The compound's relevance in fragment-based drug design and medicinal chemistry is underscored by its frequent appearance in patent literature and scientific publications. This aligns with the broader industry focus on targeted therapies and small-molecule inhibitors, which dominate current pharmaceutical R&D.

Environmental and safety considerations are also integral to discussions about Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid. While it is not classified as hazardous, proper handling and storage are emphasized to maintain its integrity and prevent degradation. The compound's compatibility with biodegradable solvents and non-toxic reagents aligns with the push toward sustainable laboratory practices, a topic frequently queried in life science forums and research communities.

In summary, Bicyclo[2.2.2]oct-2-ene-5-carboxylic Acid (CAS No. 41977-03-1) represents a multifaceted tool for chemists and material scientists. Its structural uniqueness, coupled with broad applicability, ensures its continued relevance in cutting-edge research. Whether in academic labs or industrial settings, this compound exemplifies the intersection of innovation and practicality, addressing both fundamental and applied challenges in modern science.